Cas no 4721-98-6 (6,7-Dimethoxy-1-methyl-3,4-dihydroisoquinoline)

6,7-Dimethoxy-1-methyl-3,4-dihydroisoquinoline structure
4721-98-6 structure
Product Name:6,7-Dimethoxy-1-methyl-3,4-dihydroisoquinoline
CAS No:4721-98-6
MF:C12H15NO2
MW:205.253003358841
MDL:MFCD00040276
CID:45264
PubChem ID:22652
Update Time:2025-04-18

6,7-Dimethoxy-1-methyl-3,4-dihydroisoquinoline Chemical and Physical Properties

Names and Identifiers

    • 6,7-Dimethoxy-1-methyl-3,4-dihydroisoquinoline
    • 1-Methyl-6,7-dimethoxy-3,4-dihydroisoquinoline
    • 3,4-DIHYDRO-6,7-DIMETHOXY-1-METHYLISOQUINOLINE
    • 6,7-Dimethoxy-1-methyl-3,4-dihydroisoquinoline #
    • CHEMBL291083
    • Isoquinoline,3,4-dihydro-6,7-dimethoxy-1-methyl-
    • 6,7-Dimethoxy-1-methyl-3,4-dihydro-isoquinoline
    • BRD-K55034919-001-08-1
    • SCHEMBL1148346
    • PK04_181304
    • HMS2268B08
    • NSC144726
    • CS-0061398
    • MLS001049069
    • NSC 144726
    • AE-848/02267015
    • DS-6978
    • AKOS000268865
    • Oprea1_325770
    • A827172
    • AM20210050
    • DTXSID80197068
    • BDBM50014656
    • 1-methyl-3,4-dihydro-6,7-dimethoxyisoquinoline
    • NSC-144726
    • 6,7-dimethoxy-1-methyl-3,4-dihydroisoquinoline;1-METHYL-6,7-DIMETHOXY-3,4-DIHYDROISOQUINOLINE
    • SMR000386907
    • InChI=1/C12H15NO2/c1-8-10-7-12(15-3)11(14-2)6-9(10)4-5-13-8/h6-7H,4-5H2,1-3H3
    • CHEBI:181377
    • HMS544I12
    • J-518166
    • Dehydrosalsolidine
    • CCG-233943
    • NCGC00246204-01
    • RTE3_000047
    • MFCD00040276
    • Maybridge1_001068
    • VASUQTGZAPZKFK-UHFFFAOYSA-
    • Isoquinoline, 3,4-dihydro-6,7-dimethoxy-1-methyl-
    • 4721-98-6
    • FT-0620859
    • STK801970
    • DB-019262
    • BBL027945
    • MDL： MFCD00040276
    • Inchi： 1S/C12H15NO2/c1-8-10-7-12(15-3)11(14-2)6-9(10)4-5-13-8/h6-7H,4-5H2,1-3H3
    • InChI Key： VASUQTGZAPZKFK-UHFFFAOYSA-N
    • SMILES： O(C)C1C(=CC2C(C)=NCCC=2C=1)OC

Computed Properties

  • Exact Mass: 205.11000
  • Monoisotopic Mass: 205.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30.8A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.6

Experimental Properties

  • Color/Form: Solid
  • Density: 1.0958 (rough estimate)
  • Melting Point: 103-106 ºC
  • Boiling Point: 343.93°C (rough estimate)
  • Flash Point: 117°C
  • Refractive Index: 1.5160 (estimate)
  • PSA: 30.82000
  • LogP: 1.50450
  • Solubility: Not determined

6,7-Dimethoxy-1-methyl-3,4-dihydroisoquinoline Security Information

6,7-Dimethoxy-1-methyl-3,4-dihydroisoquinoline Customs Data

  • HS CODE：2933499090
  • Customs Data：

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6,7-Dimethoxy-1-methyl-3,4-dihydroisoquinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
AstaTech
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1-METHYL-6,7-DIMETHOXY-3,4-DIHYDROISOQUINOLINE
 4721-98-6 97%
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AstaTech
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Chemenu
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Chemenu
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6,7-dimethoxy-1-methyl-3,4-dihydroisoquinoline
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-RN675-200mg
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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6,7-Dimethoxy-1-methyl-3,4-dihydroisoquinoline
 4721-98-6 97%
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 173.0CNY 2021-07-14
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D893843-250mg
6,7-Dimethoxy-1-methyl-3,4-dihydroisoquinoline
 4721-98-6 97%
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D893843-1g
6,7-Dimethoxy-1-methyl-3,4-dihydroisoquinoline
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Apollo Scientific
OR21273-1g
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